Cas no 19419-23-9 (1,3-Cyclohexanedione,2,2'-(phenylmethylene)bis[5,5-dimethyl-)

1,3-Cyclohexanedione,2,2'-(phenylmethylene)bis[5,5-dimethyl- structure
19419-23-9 structure
Product Name:1,3-Cyclohexanedione,2,2'-(phenylmethylene)bis[5,5-dimethyl-
CAS No:19419-23-9
MF:C23H28O4
MW:368.466027259827
CID:221302
PubChem ID:347564
Update Time:2025-04-19

1,3-Cyclohexanedione,2,2'-(phenylmethylene)bis[5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-[(4,4-dimethyl-2,6-dioxocyclohexyl)-phenylmethyl]-5,5-dimethylcyclohexane-1,3-dione
    • 2,2'-phenylmethylene-bis(5,5-dimethylcyclohexane-1,3-dione)
    • 2,2'-phenylmethylene-bis-[5,5-dimethyl-1,3-cyclohexanedione]
    • 5,5,5',5'-Tetramethyl-2,2'-benzyliden-bis-cyclohexan-1,3-dion
    • 5,5,5',5'-tetramethyl-2,2'-benzylidene-bis-cyclohexane-1,3-dione
    • AC1L87LT
    • AC1Q2CG8
    • Benzal-bis-dimethyldihydroresorcin
    • Benzyliden-bis-dimethyldihydroresor
    • NSC406331
    • Oprea1_000984
    • Oprea1_358246
    • STK059603
    • STOCK1S-01566
    • Tetraketone, 2
    • Phenylmethane, bi[4,4-dimethylcyclohexan-2,6-dione-1-yl]-
    • BDBM86069
    • AKOS022078715
    • 1,3-Cyclohexanedione, 2,2'-benzylidenebis(5,5-dimethyl-
    • Methane, bis(4,4-dimethyl-1,3-dioxocyclohexyl)phenyl-
    • 19419-23-9
    • HLVZCZIDSROVCO-UHFFFAOYSA-N
    • NSC-406331
    • DTXSID00324298
    • WAY-603012
    • 2,2'-(Phenylmethylene)bis(5,5-dimethylcyclohexane-1,3-dione)
    • 1,3-Cyclohexanedione,2,2'-(phenylmethylene)bis[5,5-dimethyl-
    • Inchi: 1S/C23H28O4/c1-22(2)10-15(24)20(16(25)11-22)19(14-8-6-5-7-9-14)21-17(26)12-23(3,4)13-18(21)27/h5-9,19-21H,10-13H2,1-4H3
    • InChI Key: HLVZCZIDSROVCO-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)(C)CC(C1C(C1C=CC=CC=1)C1C(CC(C)(C)CC1=O)=O)=O

Computed Properties

  • Exact Mass: 368.19884
  • Monoisotopic Mass: 368.199
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 563
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 68.3Ų

Experimental Properties

  • Density: 1.125
  • Boiling Point: 534°C at 760 mmHg
  • Flash Point: 235°C
  • Refractive Index: 1.533
  • PSA: 68.28
  • LogP: 3.91900
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